1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine, also known as 2C-D, is a synthetic compound that belongs to the phenethylamine and piperazine families. It was first synthesized in 1970 by Alexander Shulgin, a renowned American chemist, and pharmacologist. 2C-D is classified as a psychedelic drug and has been studied for its potential therapeutic applications.
Mechanism of Action
The exact mechanism of action of 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine is not fully understood. It is believed to act on the serotonin receptors in the brain, specifically the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition. 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine is also believed to affect the release and reuptake of neurotransmitters such as dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine has been shown to produce a range of biochemical and physiological effects. These include changes in perception, mood, and thought processes. It has also been shown to enhance cognitive function, creativity, and problem-solving abilities. Additionally, 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine has been shown to increase heart rate, blood pressure, and body temperature.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine in lab experiments is its ability to produce consistent and reproducible effects. It is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation is the lack of understanding of its long-term effects and potential toxicity. Additionally, the legal status of 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine in many countries may limit its availability for research purposes.
Future Directions
There are several future directions for research on 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine. One area of interest is its potential use in the treatment of depression, anxiety, and addiction. Further studies are needed to determine its efficacy and safety in these applications. Additionally, research is needed to better understand the long-term effects of 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine and its potential for abuse. Finally, studies are needed to explore the potential of 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine in the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease.
Conclusion:
In conclusion, 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine, or 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine, is a synthetic compound that has been studied for its potential therapeutic applications. Its mechanism of action involves the serotonin receptors in the brain, and it has been shown to produce a range of biochemical and physiological effects. While there are advantages to using 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine in lab experiments, further research is needed to better understand its long-term effects and potential therapeutic applications.
Synthesis Methods
The synthesis of 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine involves several steps and requires advanced knowledge of organic chemistry. The most common method involves the reaction between 2,5-dimethoxybenzaldehyde and 4-fluoroaniline in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with piperazine to yield 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine.
Scientific Research Applications
1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine has been studied for its potential therapeutic applications, including its ability to enhance cognitive function and creativity. It has also been explored as a potential treatment for depression, anxiety, and addiction. Additionally, 1-(2,5-dimethoxybenzyl)-4-(4-fluorophenyl)piperazine has been studied for its potential use in the treatment of neurodegenerative disorders such as Parkinson's and Alzheimer's disease.
properties
IUPAC Name |
1-[(2,5-dimethoxyphenyl)methyl]-4-(4-fluorophenyl)piperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23FN2O2/c1-23-18-7-8-19(24-2)15(13-18)14-21-9-11-22(12-10-21)17-5-3-16(20)4-6-17/h3-8,13H,9-12,14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOVRTWVLYGGGJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)OC)CN2CCN(CC2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5259039 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.